Cas no 641571-00-8 (3-(pyridin-3-yl)-5-(trifluoromethyl)aniline)

• Product Name: 3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
• CAS No: 641571-00-8
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 2124524
• PubChem ID: 46317179
• Update Time: 2025-09-20

3-(pyridin-3-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-(3-pyridinyl)-3-(trifluoromethyl)benzamine
• 3-(pyridin-3-yl)-5-(trifluoromethyl)aniline
• SCHEMBL1927480
• 3-(Pyridin-3-yl)-5-(trifluoromethyl)benzenamine
• 5-(3-pyridinyl)-3-(trifluoromethyl)benzenamine
• EN300-1142202
• 641571-00-8
• A1-41858

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-4-9(5-11(16)6-10)8-2-1-3-17-7-8/h1-7H,16H2
• InChI Key： XXWROHQYBNXJLO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C2C=NC=CC=2)C=1)N)(F)F

Computed Properties

• Exact Mass: 238.07178278Da
• Monoisotopic Mass: 238.07178278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų